Cas no 134618-04-5 ((3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol)
134618-04-5 structure
Product Name:(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol
CAS No:134618-04-5
MF:C6H14N2O
MW:130.188161373138
MDL:MFCD19214511
CID:1020813
PubChem ID:15042106
Update Time:2025-04-20
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinol,5-(aminomethyl)-1-methyl-,(3R-trans)-(9CI)
- (2S,4R)-1-methyl-2-aminomethyl-4-hydroxypyrrolidine
- [5-oxo-2-(5,6,7,8-tetrahydro-[2]naphthyl)-cyclopent-1-enyl]-acetic acid
- [5-Oxo-2-(5,6,7,8-tetrahydro-[2]naphthyl)-cyclopent-1-enyl]-essigsaeure
- [5-oxo-2-(5,6,7,8-tetrahydronaphthalen-2-yl)cyclopent-1-en-1-yl]acetic acid
- [5R,3S]-5-aminomethyl-1-methyl-pyrrolidin-3-ol
- [5S,3R]-5-aminomethyl-1-methyl-pyrrolidin-3-ol
- AC1Q6MXY
- AG-J-85425
- AR-1A9150
- CTK1D8458
- KST-1A4816
- NSC118823
- (3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol
- AKOS006347059
- SCHEMBL9872480
- EN300-209760
- 134618-04-5
-
- MDL: MFCD19214511
- Inchi: 1S/C6H14N2O/c1-8-4-6(9)2-5(8)3-7/h5-6,9H,2-4,7H2,1H3/t5-,6+/m0/s1
- InChI Key: ZPOXBKJTQMEVHK-NTSWFWBYSA-N
- SMILES: O[C@H]1CN(C)[C@H](CN)C1
Computed Properties
- Exact Mass: 130.11100
- Monoisotopic Mass: 130.110613074g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.1
- Topological Polar Surface Area: 49.5Ų
Experimental Properties
- PSA: 49.49000
- LogP: -0.35170
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-209760-0.05g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 0.05g |
$359.0 | 2023-09-16 | ||
| Enamine | EN300-209760-0.1g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 0.1g |
$535.0 | 2023-09-16 | ||
| Enamine | EN300-209760-0.25g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 0.25g |
$763.0 | 2023-09-16 | ||
| Enamine | EN300-209760-0.5g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 0.5g |
$1203.0 | 2023-09-16 | ||
| Enamine | EN300-209760-1.0g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 1g |
$1543.0 | 2023-05-26 | ||
| Enamine | EN300-209760-2.5g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 2.5g |
$3025.0 | 2023-09-16 | ||
| Enamine | EN300-209760-5.0g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 5g |
$4475.0 | 2023-05-26 | ||
| Enamine | EN300-209760-10.0g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 10g |
$6635.0 | 2023-05-26 | ||
| Enamine | EN300-209760-1g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 1g |
$1543.0 | 2023-09-16 | ||
| Enamine | EN300-209760-5g |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol |
134618-04-5 | 5g |
$4475.0 | 2023-09-16 |
(3R,5S)-5-(aminomethyl)-1-methylpyrrolidin-3-ol Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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